Cas no 2193065-87-9 (1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol)

• Product Name: 1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol
• CAS No: 2193065-87-9
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 6499348
• PubChem ID: 165746367
• Update Time: 2025-07-24

1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol
• EN300-1693488
• 1-[3-(2-methoxypropyl)-3H-diazirin-3-yl]ethan-1-ol
• 2193065-87-9

• Inchi： 1S/C7H14N2O2/c1-5(11-3)4-7(6(2)10)8-9-7/h5-6,10H,4H2,1-3H3
• InChI Key： LTSQQGCUEPBKNT-UHFFFAOYSA-N
• SMILES： OC(C)C1(CC(C)OC)N=N1

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.2Ų

Additional information on 1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol

Professional Introduction to Compound with CAS No. 2193065-87-9 and Product Name: 1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol

The compound with the CAS number 2193065-87-9 and the product name 1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The presence of a diazirine moiety in its molecular framework makes it particularly intriguing for researchers exploring photoreactive intermediates and photoaffinity labeling techniques.

In recent years, the development of novel photoaffinity probes has been a cornerstone in understanding complex biological pathways. The 1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol molecule, with its well-defined chemical properties, serves as an excellent candidate for such studies. The diazirine group is known for its ability to form covalent bonds with biological targets upon exposure to ultraviolet light, facilitating the identification and characterization of protein-protein interactions, enzyme substrates, and other critical biomolecular events.

One of the most compelling aspects of this compound is its structural versatility. The 2-methoxypropyl side chain not only enhances solubility in aqueous environments but also provides a handle for further chemical modifications. This flexibility allows researchers to tailor the compound for specific applications, such as drug discovery or biomarker identification. The 1-ol functional group at the terminal position further contributes to its reactivity, enabling conjugation with a wide range of biomolecules.

Current research in the field of chemical biology increasingly relies on advanced imaging techniques and high-throughput screening methods. The 1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol compound has been utilized in studies aimed at visualizing protein localization within cells and tissues. By leveraging its photoreactive properties, researchers can track dynamic processes in living systems with unprecedented precision. This capability is particularly valuable in drug development, where understanding the spatial and temporal dynamics of target molecules is crucial.

The compound’s potential extends beyond imaging applications. Its ability to form stable covalent bonds with biological targets has made it a valuable tool in structure-based drug design. By using this molecule as a probe, scientists can identify key residues on target proteins, which can then be exploited to develop more effective therapeutic agents. Furthermore, the diazirine moiety allows for selective labeling, minimizing background noise and improving the accuracy of experimental results.

Recent studies have highlighted the compound’s utility in studying post-translational modifications (PTMs) of proteins. PTMs play a critical role in regulating various cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. The 1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol molecule has been employed to investigate modifications such as phosphorylation and ubiquitination, providing insights into their functional significance.

The synthesis of this compound involves sophisticated organic chemistry techniques that have been refined over several decades. The introduction of the 2-methoxypropyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structural integrity of the final product.

In conclusion, the compound with CAS number 2193065-87-9 and product name 1-3-(2-methoxypropyl)-3H-diazirin-3-ylethan-1-ol represents a powerful tool for biochemical research. Its unique properties make it an invaluable asset in exploring complex biological systems, aiding in drug discovery and molecular imaging. As research methodologies continue to evolve, this compound is expected to play an increasingly pivotal role in advancing our understanding of life sciences.